Chromium (III) beta,gamma-bidentate guanosine triphosphate
Chromium (III) beta,gamma-bidentate guanosine triphosphate
Brand Name:
Vulcanchem
CAS No.:
113903-19-8
VCID:
VC20840441
InChI:
InChI=1S/C10H16N5O14P3.Cr.4H2O/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);;4*1H2/q;+3;;;;/p-3
SMILES:
[H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N=C(NC2=O)N.O.O.O.O.[Cr+3]
Molecular Formula:
C10H21CrN5O18P3
Molecular Weight:
644.21 g/mol
Chromium (III) beta,gamma-bidentate guanosine triphosphate
CAS No.: 113903-19-8
Cat. No.: VC20840441
Molecular Formula: C10H21CrN5O18P3
Molecular Weight: 644.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113903-19-8 |
|---|---|
| Molecular Formula | C10H21CrN5O18P3 |
| Molecular Weight | 644.21 g/mol |
| IUPAC Name | [[[5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate;chromium(3+);hydron;tetrahydrate |
| Standard InChI | InChI=1S/C10H16N5O14P3.Cr.4H2O/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);;4*1H2/q;+3;;;;/p-3 |
| Standard InChI Key | JXZFEJCQDVWVQU-UHFFFAOYSA-K |
| Isomeric SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
| SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N=C(NC2=O)N.O.O.O.O.[Cr+3] |
| Canonical SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
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